4-(4-Methoxy-2-methylphenyl)oxan-4-ol

• IUPAC Name: 4-(4-methoxy-2-methylphenyl)oxan-4-ol
• InChI: InChI=1S/C13H18O3/c1-10-9-11(15-2)3-4-12(10)13(14)5-7-16-8-6-13/h3-4,9,14H,5-8H2,1-2H3
• InChI Key: ZIVKZOXXHWHKNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C2(CCOCC2)O
• Molecular Formula: C13H18O3
• Molecular Weight: 222.28 g/mol

Description

4-(4-Methoxy-2-methylphenyl)oxan-4-ol (CAS: 1379367-35-7) is a tetrahydropyran (oxane) derivative substituted with a 4-methoxy-2-methylphenyl group at the 4-position. It is primarily utilized in synthetic chemistry as an intermediate for pharmaceuticals or fine chemicals.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogues and Key Differences

The following compounds share structural motifs with 4-(4-Methoxy-2-methylphenyl)oxan-4-ol, such as substituted phenyl rings, oxane/oxazole cores, or methoxy/methyl substituents:

Compound Name	Core Structure	Substituents	Key Features	Reference
4-(4-Methoxy-2-methylphenyl)oxan-4-ol	Oxane (tetrahydropyran)	4-methoxy-2-methylphenyl, -OH at C4	High polarity, discontinued synthesis
4-(2-Methoxyphenyl)oxan-4-amine hydrochloride	Oxane	2-methoxyphenyl, -NH2 (as HCl salt)	Amine functionality enhances solubility
[2-(4-Methoxy-phenyl)-oxazol-4-yl]-methanol	Oxazole	4-methoxyphenyl, -CH2OH	Oxazole ring increases aromaticity
2-(4-Methoxyphenyl)benzofuran-4-ol	Benzofuran	4-methoxyphenyl, -OH at C4	Fused aromatic system, higher stability
4-Methoxy-2-methyl-N-(o-tolyl)aniline	Aniline	4-methoxy-2-methylphenyl, -NH-o-tolyl	Buchwald-Hartwig coupling product

Physicochemical Properties

Molecular Weight and Polarity:

• 4-(4-Methoxy-2-methylphenyl)oxan-4-ol : Estimated molecular weight ~236.3 g/mol (C13H18O3). Polar due to -OH and ether oxygen.
• 4-(2-Methoxyphenyl)oxan-4-amine HCl: Molecular weight 243.73 g/mol (C12H18ClNO2). Higher solubility in water due to ionic HCl salt .
• [2-(4-Methoxy-phenyl)-oxazol-4-yl]-methanol: Molecular weight 205.21 g/mol (C11H11NO3). Moderate polarity from -CH2OH and oxazole .

Thermal Stability:

• Oxane/oxazole derivatives generally exhibit moderate thermal stability (decomposition >150°C). Benzofuran derivatives (e.g., 2-(4-Methoxyphenyl)benzofuran-4-ol) show higher stability due to aromatic conjugation .